N-(3-(4-benzylpiperazin-1-yl)-2-hydroxypropyl)-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide oxalate

• IUPAC Name: N-[3-(4-benzylpiperazin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide;oxalic acid
• InChI: InChI=1S/C28H35N3O4S.C2H2O4/c1-23-8-14-28(15-9-23)36(33,34)31(25-10-12-27(35-2)13-11-25)22-26(32)21-30-18-16-29(17-19-30)20-24-6-4-3-5-7-24;3-1(4)2(5)6/h3-15,26,32H,16-22H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: BJQWLJSRTIMQMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(CN2CCN(CC2)CC3=CC=CC=C3)O)C4=CC=C(C=C4)OC.C(=O)(C(=O)O)O
• Molecular Formula: C30H37N3O8S
• Molecular Weight: 599.7 g/mol

Description

N-(3-(4-benzylpiperazin-1-yl)-2-hydroxypropyl)-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide oxalate is a useful research compound. Its molecular formula is C30H37N3O8S and its molecular weight is 599.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel derivatives and complexes that contain elements of the structure mentioned or related functional groups has been a point of interest in chemical research. For instance, novel derivatives of [1,4]benzoxazinone were synthesized to explore their potential applications, indicating an interest in the synthesis of complex molecules for varied applications (Guguloth, 2021). Additionally, studies on copper(II) complexes with sulfonamide derivatives highlight the significance of structural characterization in understanding the biological activities of these complexes (Hazra et al., 2015).

Biological Activities and Potential Therapeutic Applications

Several studies focus on the biological activities of compounds with structural similarities, suggesting potential therapeutic applications:

• Anticancer and antitumor properties have been a significant focus, with research on sulfonamide derivatives indicating potential utility in cancer therapy through mechanisms such as apoptosis induction, cell cycle arrest, and inhibition of tumor cell proliferation (Abbassi et al., 2014).
• The role of these compounds in microbial inhibition also presents an avenue for developing new antibacterial and antifungal agents. Synthesized benzenesulfonamide-based compounds have demonstrated antimicrobial properties, offering insights into their potential as novel antimicrobial agents (Singh & Sharma, 2014).
• Inhibition of enzymes such as carbonic anhydrase (CA) has been noted, with certain sulfonamide derivatives showing significant inhibitory activity. This suggests a potential application in treating conditions where enzyme regulation is therapeutic, such as glaucoma or metabolic disorders (Gul et al., 2019).